![molecular formula C8H13N3S B100757 5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine CAS No. 17899-49-9](/img/structure/B100757.png)
5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine
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Overview
Description
5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine (ETP) is an organic compound that has been studied for its potential applications in various fields of science. ETP is a derivative of thiazole, which is an aromatic heterocyclic compound containing sulfur and nitrogen, and it is considered to be a versatile building block for the synthesis of other compounds. ETP has been studied for its potential applications in biochemistry, pharmacology, and other scientific fields.
Scientific Research Applications
Synthesis and Chemical Transformations
Transformations into Carboxylates : Ethyl 4-[1-(dimethylamino)-3-ethoxy-3-oxoprop-1-en-2-yl]-2-[(dimethylamino)methylideneamino]thiazole-5-carboxylate, a compound related to 5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine, can be transformed with aromatic amines into 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates. This showcases its utility in synthesizing various carboxylate derivatives (Albreht et al., 2009).
Structural Analyses : The compound's related structures, like Dabigatran etexilate tetrahydrate, demonstrate the formation of dihedral angles between different rings, showcasing complex geometric configurations suitable for advanced structural studies (Liu et al., 2012).
Multicomponent Synthesis : A related compound, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetate, demonstrates the compound's potential in multicomponent reactions to yield diverse pyran, pyridine, and pyridazine derivatives (Mohareb et al., 2004).
Applications in Medicine and Biology
Anticancer Activity : Novel pyridine-thiazole hybrid molecules related to the compound showed significant antiproliferative activity against various cancer cell lines, indicating potential as anticancer agents (Ivasechko et al., 2022).
Antimicrobial and Antioxidant Potential : Some derivatives of the compound exhibited moderate to good antioxidant and antimicrobial activities, suggesting its utility in developing new antimicrobial agents (Youssef & Amin, 2012).
Antifungal Agents : Derivatives of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine showed potential as antifungal agents, particularly effective against Candida albicans, indicating their use in developing new antifungal treatments (Sangshetti et al., 2014).
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of antithrombotic drugs , suggesting that it may target proteins involved in blood coagulation.
Mode of Action
Given its potential use in the synthesis of antithrombotic drugs , it may interact with its targets to inhibit the process of blood clotting.
Properties
IUPAC Name |
5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3S/c1-2-11-4-3-6-7(5-11)12-8(9)10-6/h2-5H2,1H3,(H2,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSKNCRMLUUGTDB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366488 |
Source
|
Record name | 5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24827398 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
17899-49-9 |
Source
|
Record name | 5-Ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17899-49-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Ethyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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